2-[7-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride
Description
This compound is a substituted tryptamine derivative featuring a 7-methyl and 2-trifluoromethyl group on the indole core. The ethylamine side chain is protonated as a hydrochloride salt, improving solubility for pharmaceutical applications .
Properties
Molecular Formula |
C12H14ClF3N2 |
|---|---|
Molecular Weight |
278.70 g/mol |
IUPAC Name |
2-[7-methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethanamine;hydrochloride |
InChI |
InChI=1S/C12H13F3N2.ClH/c1-7-3-2-4-8-9(5-6-16)11(12(13,14)15)17-10(7)8;/h2-4,17H,5-6,16H2,1H3;1H |
InChI Key |
PHPVRVWKPBVUKH-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C2C(=CC=C1)C(=C(N2)C(F)(F)F)CCN.Cl |
Origin of Product |
United States |
Preparation Methods
Construction of the Indole Ring
The indole nucleus is typically synthesized via classical methods such as the Fischer indole synthesis, which involves the acid-catalyzed rearrangement of phenylhydrazines with ketones or aldehydes. For the target compound, the starting material is often a substituted phenylhydrazine derivative, such as 4-methylphenylhydrazine, reacted with suitable ketones like 3-acetylindole derivatives or related intermediates.
Introduction of the 7-Methyl Group
The methyl group at the 7-position of the indole ring can be introduced via electrophilic methylation of the indole nucleus using methyl iodide or dimethyl sulfate in the presence of a base, such as potassium carbonate, under controlled conditions. Alternatively, methylated precursors like 7-methylindole can be used as starting materials for further functionalization.
Incorporation of the Trifluoromethyl Group at the 2-Position
The trifluoromethyl group at the 2-position is introduced through electrophilic trifluoromethylation. One common approach involves the use of reagents such as Togni's reagent or trifluoromethyl sulfonates, which facilitate the transfer of the CF₃ group onto the indole ring. These reactions are typically performed under mild conditions, often in the presence of metal catalysts like copper or iron salts to promote regioselectivity.
Functionalization at the 3-Position
Formation of the 3-Substituted Indole
The 3-position of the indole ring is functionalized via electrophilic substitution or via directed lithiation followed by quenching with electrophiles. For synthesizing 2-[7-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine, a suitable precursor bearing a 3-position halogen or leaving group (e.g., bromide or iodide) is prepared to facilitate subsequent nucleophilic substitution.
Introduction of the Ethan-1-amine Side Chain
The aminoethyl side chain is introduced through nucleophilic substitution reactions. For instance, the 3-position halogenated indole derivative reacts with ethylenediamine or related amines under nucleophilic conditions, often in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). The reaction conditions are optimized to favor mono-substitution at the 3-position.
Final Amine Formation and Hydrochloride Salt Preparation
Amine Hydrochloride Formation
The free amine is converted into its hydrochloride salt by treatment with hydrochloric acid in an appropriate solvent, such as ethanol or diethyl ether. The process involves stirring the amine with HCl gas or aqueous HCl solution, followed by filtration and drying to obtain the crystalline hydrochloride salt.
Purification and Characterization
The final product is purified via recrystallization, typically from ethanol, methanol, or a mixture of solvents. Characterization involves IR, NMR, and mass spectrometry to confirm the structure, purity, and the presence of the hydrochloride salt.
Data Table: Summary of Key Preparation Steps
| Step | Reagents | Conditions | Purpose | Outcome |
|---|---|---|---|---|
| 1 | Phenylhydrazine derivative + ketone | Acidic, reflux | Indole core synthesis | Indole nucleus formation |
| 2 | Methyl iodide/dimethyl sulfate + base | Room temp, controlled | 7-Methyl substitution | 7-Methylindole |
| 3 | Trifluoromethylating reagent (e.g., Togni's reagent) | Mild, metal catalysis | CF₃ at 2-position | 2-(Trifluoromethyl)indole |
| 4 | Halogenation at 3-position | NBS or similar | Leaving group introduction | 3-Halogenated indole |
| 5 | Ethylenediamine | Nucleophilic substitution | Side chain attachment | 3-Aminoethyl indole |
| 6 | HCl | Acidic, room temp | Hydrochloride salt formation | 2-[7-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride |
The synthesis of 2-[7-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride relies heavily on regioselective functionalization of the indole core. The key challenges involve selective trifluoromethylation at the 2-position and efficient introduction of the aminoethyl side chain at the 3-position. Recent advances in electrophilic trifluoromethylation reagents and regioselective halogenation techniques have significantly improved the yields and selectivity of these steps.
Moreover, the use of microwave-assisted synthesis and catalytic methods has been reported to accelerate reaction times and improve product purity. The final step involving conversion to the hydrochloride salt ensures increased stability and solubility, facilitating biological evaluation and pharmaceutical development.
Chemical Reactions Analysis
Types of Reactions
2-[7-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or basic conditions.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Alkyl halides or sulfonates in the presence of a base.
Major Products Formed
Oxidation: Oxidized derivatives of the indole ring.
Reduction: Reduced amine derivatives.
Substitution: Substituted indole derivatives with various functional groups.
Scientific Research Applications
2-[7-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride is a compound of the indole derivative class, characterized by a methyl group and a trifluoromethyl group attached to the indole structure. It has a molecular weight of approximately 278.70 g/mol.
Chemical Properties and Reactions
The chemical behavior of 2-[7-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride can be influenced by its functional groups. Key reactions include:
- Indole derivatives are known for their diverse biological activities.
- The synthesis of 2-[7-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride typically involves multi-step organic reactions.
Applications
The applications of 2-[7-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride span various fields:
- Medicinal chemistry
- Biological research
Interaction Studies
Interaction studies involving 2-[7-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride are crucial for understanding its mechanism of action. Initial studies indicate that this compound may interact with several biological targets.
Structural Features
Several compounds share structural similarities with 2-[7-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride:
| Compound Name | Structural Features |
|---|---|
| 2-[5-Fluoro-2-(trifluoromethyl)-1H-indol-3-yl]ethanamine | Contains fluorine and trifluoromethyl groups |
| 2-[7-Ethyl-2-(trifluoromethyl)-1H-indol-3-yl]ethanamine | Similar indole structure with ethyl substitution |
| 2-[7-Methylindolyl]ethanamine | Lacks trifluoromethyl group but retains indole core |
Mechanism of Action
The mechanism of action of 2-[7-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride involves its interaction with specific molecular targets, such as receptors or enzymes. The trifluoromethyl and methyl groups may enhance its binding affinity and selectivity for these targets. The compound may modulate signaling pathways, leading to its observed biological effects.
Comparison with Similar Compounds
Substituent Effects on Bioactivity
- Chloro Substituents : Chlorine at position 6 or 7 (e.g., CAS 445424-54-4) introduces electronegativity, which may improve binding to targets like ion channels or microbial enzymes .
- Pyridinyl Groups : In ECHEMI’s compound (CAS 1049783-68-7), the pyridinyl ring enables hydrogen bonding and aromatic interactions, often seen in kinase inhibitors .
Biological Activity
2-[7-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride is an indole derivative that has attracted attention in medicinal chemistry due to its potential biological activities. The compound's structure, characterized by the presence of a trifluoromethyl group and a methyl group on the indole ring, suggests unique interactions within biological systems. This article reviews its synthesis, biological activity, and potential therapeutic applications based on recent studies.
- Molecular Formula : C₁₂H₁₄ClF₃N₂
- Molecular Weight : 278.70 g/mol
- CAS Number : 2060062-65-7
The trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, which may influence its pharmacokinetic properties.
Synthesis
The synthesis of 2-[7-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride typically involves multi-step organic reactions, including:
- Formation of the indole core.
- Introduction of the trifluoromethyl group.
- Amine functionalization.
These steps are crucial for obtaining a compound with desired biological properties.
Antiproliferative Effects
Preliminary studies indicate that 2-[7-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride exhibits significant antiproliferative activity against various cancer cell lines. For instance, it has shown effectiveness against HeLa and MCF-7 cells, which are models for cervical and breast cancer, respectively.
| Cell Line | IC₅₀ (μM) |
|---|---|
| HeLa | 0.52 |
| MCF-7 | 0.34 |
These values suggest that the compound could be a candidate for further development as an anticancer agent .
The mechanism of action appears to involve apoptosis induction and cell cycle arrest at the G2/M phase. This is consistent with other indole derivatives known to inhibit tubulin polymerization, similar to colchicine . The compound may interact with microtubule dynamics, leading to cytotoxic effects in cancer cells.
Interaction Studies
Studies have suggested that 2-[7-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride interacts with several biological targets:
- Kinases : It may inhibit specific kinases involved in cancer progression.
- Receptors : Potential interactions with serotonin receptors have also been noted, which could influence neuropharmacological effects.
Case Studies
Recent research has highlighted the biological activity of structurally similar compounds:
- Indazole Derivatives : Compounds with similar indole structures have demonstrated potent antiproliferative properties against various cancer cell lines .
- Mechanistic Insights : Studies on related compounds indicated that structural modifications significantly affect their biological activity and selectivity towards specific targets .
Q & A
Basic: What synthetic strategies are commonly employed to prepare 2-[7-Methyl-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine hydrochloride?
Answer:
The synthesis typically involves multi-step routes, starting with indole core formation followed by functionalization. Key steps include:
- Indole Cyclization : Condensation of substituted phenylhydrazines with ketones or aldehydes under acidic conditions (Fischer indole synthesis) to introduce the 7-methyl and 2-trifluoromethyl groups .
- Side-Chain Introduction : Alkylation or reductive amination to attach the ethanamine moiety. For example, reacting 7-methyl-2-(trifluoromethyl)-1H-indole-3-carbaldehyde with nitroethane followed by reduction (e.g., LiAlH) yields the amine intermediate, which is then converted to the hydrochloride salt .
- Salt Formation : Treatment with HCl in anhydrous solvents (e.g., ethanol) to precipitate the hydrochloride form .
Advanced: How can reaction conditions be optimized to mitigate by-products during the alkylation of indole intermediates?
Answer:
By-product formation (e.g., over-alkylation or decomposition) is addressed through:
- Temperature Control : Maintaining low temperatures (0–5°C) during alkylation to reduce side reactions.
- Catalyst Screening : Using phase-transfer catalysts (e.g., tetrabutylammonium bromide) to enhance regioselectivity .
- Solvent Selection : Polar aprotic solvents (e.g., DMF or acetonitrile) improve solubility of intermediates while minimizing hydrolysis .
- Real-Time Monitoring : Employing in-situ techniques like FTIR or HPLC to track intermediate consumption and adjust stoichiometry dynamically .
Basic: What spectroscopic methods are critical for structural confirmation of this compound?
Answer:
Key techniques include:
- NMR Spectroscopy :
- Mass Spectrometry (MS) : High-resolution ESI-MS confirms the molecular ion ([M+H]) at m/z 273.1 and fragment ions corresponding to indole cleavage .
Advanced: How should researchers resolve discrepancies between experimental and computational NMR chemical shifts?
Answer:
Discrepancies often arise from dynamic effects (e.g., rotational barriers in the ethylamine chain) or solvent interactions. Strategies include:
- Solvent Correction : Compare computational gas-phase predictions with experimental data in deuterated DMSO or CDCl, applying solvent correction models (e.g., COSMO-RS) .
- Conformational Analysis : Use molecular dynamics (MD) simulations to identify dominant conformers and recalculate shifts using density functional theory (DFT) .
- X-ray Crystallography : Validate the solid-state structure via SHELX-refined crystallographic data to confirm bond angles and planarity of the indole ring .
Basic: What safety protocols are essential when handling this compound in the lab?
Answer:
Critical safety measures include:
- Personal Protective Equipment (PPE) : Nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact .
- Ventilation : Use fume hoods for synthesis and purification steps to avoid inhalation of amine vapors or HCl fumes .
- Spill Management : Neutralize spills with sodium bicarbonate and absorb with inert materials (e.g., vermiculite) .
Advanced: How does the trifluoromethyl group influence the compound’s reactivity in nucleophilic substitution reactions?
Answer:
The electron-withdrawing group:
- Deactivates the Indole Ring : Reduces electrophilic substitution at the 3-position, directing reactions to the ethylamine side chain .
- Enhances Stability : Increases resistance to oxidation, enabling reactions under harsher conditions (e.g., HNO/HSO mixtures for nitration) .
- Steric Effects : The bulky group may hinder access to reactive sites, necessitating larger leaving groups (e.g., tosylates over chlorides) for efficient substitution .
Basic: What biological screening approaches are used to study this compound’s activity?
Answer:
Common assays include:
- Receptor Binding Studies : Radioligand displacement assays (e.g., serotonin receptor subtypes 5-HT) to evaluate affinity .
- Enzyme Inhibition : Fluorescence-based assays to measure inhibition of monoamine oxidase (MAO) isoforms .
- Cellular Viability : MTT assays in neuronal cell lines to assess cytotoxicity and neuroprotective effects .
Advanced: How can researchers address variability in metabolic stability data across in vitro models?
Answer:
Variability arises from differences in enzyme expression (e.g., cytochrome P450 isoforms). Solutions include:
- Matrix Normalization : Use pooled liver microsomes from multiple donors to average inter-individual differences .
- Cofactor Supplementation : Ensure consistent NADPH levels in microsomal stability assays .
- Cross-Validation : Compare results from hepatocyte assays (intact cells) with microsomal data to identify phase II metabolism contributions .
Advanced: What crystallographic challenges arise in resolving this compound’s structure, and how are they addressed?
Answer:
Challenges include:
- Disorder in the Ethylamine Chain : Model alternative conformers using PART instructions in SHELXL .
- Weak Diffraction : High-resolution data (≤1.0 Å) are collected using synchrotron radiation to resolve the group’s electron density .
- Twinned Crystals : Apply twin refinement (TWIN/BASF commands in SHELXL) for pseudo-merohedral twinning .
Advanced: What mechanistic insights can be gained from kinetic isotope effects (KIEs) in reactions involving this compound?
Answer:
Deuterium labeling of the ethylamine chain or indole NH can elucidate:
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
